N-(2-ethylphenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide

• IUPAC Name: N-(2-ethylphenyl)-1-methylsulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C15H22N2O3S/c1-3-12-7-4-5-9-14(12)16-15(18)13-8-6-10-17(11-13)21(2,19)20/h4-5,7,9,13H,3,6,8,10-11H2,1-2H3,(H,16,18)
• InChI Key: OTHAPXOJPCDGKS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2CCCN(C2)S(=O)(=O)C
• Molecular Formula: C15H22N2O3S
• Molecular Weight: 310.4 g/mol

Description

N-(2-ethylphenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide, also known as EPM or EPM-01, is a chemical compound that has been extensively studied for its potential therapeutic applications. EPM belongs to the class of compounds known as piperidine carboxamides and has been found to exhibit a range of biological activities.

Scientific Research Applications

Polymer Chemistry and Cryopreservation

Polymer chemistry plays a crucial role in various applications, including cryopreservation. Researchers have explored the use of macromolecular cryoprotectants to improve cell viability during freezing and thawing processes. . Here’s how it relates to cryopreservation:

Photoredox-Catalyzed Cascade Annulation

In organic synthesis, photoredox catalysis enables efficient and selective transformations. Researchers have developed a method involving the cascade annulation of methyl (2-(phenylethynyl)phenyl)sulfanes and methyl (2-(phenylethynyl)phenyl)selanes with sulfonyl chlorides. . These heterocyclic compounds find applications in materials science, pharmaceuticals, and more.